Cas no 33624-86-1 (Methanaminium, N-(4-imino-2,5-cyclohexadien-1-ylidene)-N-methyl-)

Methanaminium, N-(4-imino-2,5-cyclohexadien-1-ylidene)-N-methyl- structure
33624-86-1 structure
Product Name:Methanaminium, N-(4-imino-2,5-cyclohexadien-1-ylidene)-N-methyl-
CAS No:33624-86-1
MF:C8H11N2
MW:135.186341524124
CID:292709
PubChem ID:54531807
Update Time:2025-04-19

Methanaminium, N-(4-imino-2,5-cyclohexadien-1-ylidene)-N-methyl- Chemical and Physical Properties

Names and Identifiers

    • Methanaminium, N-(4-imino-2,5-cyclohexadien-1-ylidene)-N-methyl-
    • (4-iminocyclohexa-2,5-dien-1-ylidene)-dimethylazanium
    • 4-Imino-N,N-dimethylcyclohexa-2,5-dien-1-iminium
    • 33624-86-1
    • DTXSID00712010
    • Inchi: 1S/C8H11N2/c1-10(2)8-5-3-7(9)4-6-8/h3-6,9H,1-2H3/q+1
    • InChI Key: YXBRSYBKYPDUME-UHFFFAOYSA-N
    • SMILES: [N+](/C)(\C)=C1\C=CC(C=C\1)=N

Computed Properties

  • Exact Mass: 135.09233
  • Monoisotopic Mass: 135.092
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.9A^2
  • XLogP3: 0.2

Experimental Properties

  • PSA: 26.86
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